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Compound of Interest

Compound Name: PACOCF3

Cat. No.: B115815 Get Quote

Introduction

PACOCF3 (Palmityl trifluoromethyl ketone) is a potent and selective inhibitor of both Ca2+-

dependent cytosolic phospholipase A2 (cPLA2) and Ca2+-independent phospholipase A2

(iPLA2)[1][2][3]. It is a cell-permeable analog of palmitic acid where the carboxylic acid group is

replaced by a trifluoromethyl ketone. With an IC50 value of 3.8 µM for iPLA2, PACOCF3 is a

valuable tool for studying the roles of these enzymes in various signaling pathways, including

inflammation, calcium signaling, and insulin secretion[1][3][4]. Proper preparation of a stock

solution is the first critical step for ensuring accurate and reproducible experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of

PACOCF3 stock solutions.
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Property Value Reference

CAS Number 141022-99-3 [1][2][4]

Molecular Formula C17H31F3O [1][4]

Molecular Weight 308.42 g/mol [4][5]

Appearance White to off-white solid powder [4][5]

Purity ≥98% [1]

Solubility
Soluble to 25 mM in DMSO

and 50 mM in ethanol
[1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[4][5]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[4][5]

Table 2: Volume of Solvent Required for Various Stock Concentrations

Mass of PACOCF3
Desired Stock
Concentration

Volume of DMSO Volume of Ethanol

1 mg 1 mM 3.24 mL 3.24 mL

1 mg 5 mM 0.65 mL 0.65 mL

1 mg 10 mM 0.32 mL 0.32 mL

5 mg 1 mM 16.21 mL 16.21 mL

5 mg 5 mM 3.24 mL 3.24 mL

5 mg 10 mM 1.62 mL 1.62 mL

10 mg 1 mM 32.42 mL 32.42 mL

10 mg 5 mM 6.48 mL 6.48 mL

10 mg 10 mM 3.24 mL 3.24 mL
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Note: The calculations are based on a molecular weight of 308.42 g/mol . Volumes are rounded

for practical laboratory use.

Experimental Protocols
Materials

PACOCF3 powder (purity >98%)

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Anhydrous Ethanol

Sterile polypropylene or glass vials with secure caps

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Protocol for Preparing a 10 mM PACOCF3 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM PACOCF3 stock solution in DMSO.

Preparation:

Allow the vial of PACOCF3 powder to equilibrate to room temperature before opening to

prevent condensation of moisture.

Ensure all equipment is clean and dry.

Weighing PACOCF3:

Tare a sterile, clean microcentrifuge tube or vial on an analytical balance.

Carefully weigh 3.08 mg of PACOCF3 powder into the tube.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b115815?utm_src=pdf-body
https://www.benchchem.com/product/b115815?utm_src=pdf-body
https://www.benchchem.com/product/b115815?utm_src=pdf-body
https://www.benchchem.com/product/b115815?utm_src=pdf-body
https://www.benchchem.com/product/b115815?utm_src=pdf-body
https://www.benchchem.com/product/b115815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube containing the

PACOCF3 powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Enhancing Solubility (if necessary):

If the solution is not clear, warm the tube to 37°C for a few minutes.[1]

Alternatively, or in addition, place the tube in an ultrasonic bath and sonicate for 5-10

minutes until the solution is clear.[1][4] Be cautious to avoid overheating the sample.

Storage:

For immediate use, the solution can be kept at room temperature, protected from light.

For short-term storage (up to 1 month), aliquot the stock solution into smaller, single-use

volumes and store at -20°C.[4][5]

For long-term storage (up to 6 months), aliquot and store at -80°C.[4][5]

Avoid repeated freeze-thaw cycles.

Safety Precautions

PACOCF3 is for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Material Safety Data Sheet (MSDS) for complete safety information.
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Caption: Workflow for preparing a PACOCF3 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PACOCF3 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b115815#how-to-prepare-pacocf3-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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